Cas no 77280-58-1 (4,4’-Bis(maleoylamino)azobenzene)

• Product Name: 4,4’-Bis(maleoylamino)azobenzene
• CAS No: 77280-58-1
• MF: C₂₀H₁₂N₄O₄
• MW: 372.33368396759
• CID: 1062724
• PubChem ID: 10361896
• Update Time: 2025-05-20

4,4’-Bis(maleoylamino)azobenzene Chemical and Physical Properties

Names and Identifiers

• 4,4’-Bis(maleoylamino)azobenzene
• 1,1'-(diazene-1,2-diylbis(4,1-phenylene))bis(1H-pyrrole-2,5-dione)
• 4,4'-Bis(MaleoylaMino)azobenzene
• 1-(4-{2-[4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]diazen-1-yl}phenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• EN300-190205
• 1-[4-[[4-(2,5-dioxopyrrol-1-yl)phenyl]diazenyl]phenyl]pyrrole-2,5-dione
• 4,4 inverted exclamation mark -Bis(maleoylamino)azobenzene
• 1H-Pyrrole-2,5-dione, 1,1'-(1,2-diazenediyldi-4,1-phenylene)bis-
• DTXSID301038734
• SCHEMBL11410714
• CDA28058
• 4,4'-bis(maleimido)azobenzene
• 77280-58-1
• 1,1'-(1,2-Diazenediyldi-4,1-phenylene)bis-1H-pyrrole-2,5-dione; N,N'-(azodi-p-phenylene)dimaleimide;

• Inchi： 1S/C20H12N4O4/c25-17-9-10-18(26)23(17)15-5-1-13(2-6-15)21-22-14-3-7-16(8-4-14)24-19(27)11-12-20(24)28/h1-12H/b22-21+
• InChI Key： IEMFDYPKHKLPGO-QURGRASLSA-N
• SMILES： O=C1C=CC(N1C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 372.08585488g/mol
• Monoisotopic Mass: 372.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.5Ų

Additional information on 4,4’-Bis(maleoylamino)azobenzene

Comprehensive Guide to 4,4’-Bis(maleoylamino)azobenzene (CAS No. 77280-58-1): Properties, Applications, and Market Insights

4,4’-Bis(maleoylamino)azobenzene (CAS No. 77280-58-1) is a specialized organic compound that has garnered significant attention in advanced material science and polymer chemistry. This compound, characterized by its unique azo and maleimide functional groups, serves as a versatile building block for high-performance polymers, photoresponsive materials, and crosslinking agents. Its molecular structure combines the light-responsive properties of azobenzene with the reactivity of maleimide, making it invaluable in cutting-edge research and industrial applications.

The growing demand for smart materials and photo-responsive polymers has placed 4,4’-Bis(maleoylamino)azobenzene at the forefront of innovation. Researchers are particularly interested in its ability to undergo reversible photoisomerization, a property that enables applications in optical data storage, light-driven actuators, and molecular switches. These applications align with current trends in sustainable technology and miniaturized devices, addressing the need for energy-efficient solutions in electronics and material science.

From a chemical perspective, 4,4’-Bis(maleoylamino)azobenzene exhibits excellent thermal stability and solubility in common organic solvents, facilitating its incorporation into polymer matrices. The maleimide groups allow for efficient crosslinking via Michael addition or Diels-Alder reactions, enhancing the mechanical properties of resulting materials. This reactivity is particularly valuable in the development of high-temperature adhesives, coatings, and composite materials used in aerospace and automotive industries.

In the field of biomedical engineering, 4,4’-Bis(maleoylamino)azobenzene has shown promise in the design of stimuli-responsive drug delivery systems. Its ability to undergo structural changes under specific light wavelengths enables precise control over drug release kinetics, a feature highly sought after in targeted cancer therapy and personalized medicine. Recent studies have also explored its potential in bioimaging and photodynamic therapy, further expanding its biomedical relevance.

The market for azo-based compounds like 4,4’-Bis(maleoylamino)azobenzene is experiencing steady growth, driven by increasing investments in advanced materials and nanotechnology. Manufacturers are focusing on improving synthesis protocols to enhance yield and purity, addressing the needs of both academic researchers and industrial users. With the rise of green chemistry initiatives, there is also a push toward developing more sustainable production methods for this compound, minimizing environmental impact while maintaining high performance.

For researchers working with 4,4’-Bis(maleoylamino)azobenzene, proper handling and storage are essential to maintain its stability. The compound should be protected from prolonged exposure to light and stored in cool, dry conditions to prevent degradation. When incorporated into polymer systems, careful consideration of curing conditions and compatibility with other components is necessary to achieve optimal material properties.

Looking ahead, the future of 4,4’-Bis(maleoylamino)azobenzene appears bright, with ongoing research exploring novel applications in soft robotics, wearable electronics, and adaptive coatings. As industries continue to demand materials with tunable properties and environmental responsiveness, this compound is poised to play an increasingly important role in technological advancements. Its unique combination of photoresponsive behavior and chemical versatility makes it a valuable tool for scientists and engineers pushing the boundaries of material science.